Cas no 130025-35-3 ((S)-1,1,1-Trifluoroheptan-2-ol)

• Product Name: (S)-1,1,1-Trifluoroheptan-2-ol
• CAS No: 130025-35-3
• MF: C₇H₁₃F₃O
• MW: 170.172733068466
• CID: 102805
• PubChem ID: 24877891
• Update Time: 2025-04-18

(S)-1,1,1-Trifluoroheptan-2-ol Chemical and Physical Properties

Names and Identifiers

• (S)-1,1,1-Trifluoroheptan-2-ol
• (2S)-1,1,1-trifluoroheptan-2-ol
• (S)-(-)-1,1,1-TRIFLUOROHEPTAN-2-OL (>98EE)
• (S)-(-)-1,1,1-Trifluoroheptan-2-ol (>ee)
• (S)-(?)-1,1,1-Trifluoroheptan-2-ol
• 2-Heptanol,1,1,1-trifluoro-, (2S)-
• 2-Heptanol,1,1,1-trifluoro-,(2S)
• PC0644
• DAIKIN CHR15A
• (S)-(-)-1,1,1-TRIFLUOROHEPTAN-2-OL
• (2S)-(-)-1,1,1-Trifluoroheptan-2-ol
• (S)-(-)-1,1,1-TRIFLUOROHEPTAN-2-OL (+GT
• (2S)-(-)-2-Hydroxy-1,1,1-trifluoroheptane
• (S)-(-)-1,1,1-TRIFLUOROHEPTAN-2-OL, >98%
• (S)-(-)-1,1,1-Trifluoroheptan-2-ol (>98%ee)
• DTXSID60427259
• A806006
• 2-Heptanol, 1,1,1-trifluoro-, (2S)-
• SCHEMBL23489753
• YFVHSPAONQXAIB-LURJTMIESA-N
• 130025-35-3
• (S)-(-)-1,1,1-Trifluoroheptan-2-ol, 97%
• AKOS006337400

• MDL： MFCD06799351
• Inchi： 1S/C7H13F3O/c1-2-3-4-5-6(11)7(8,9)10/h6,11H,2-5H2,1H3/t6-/m0/s1
• InChI Key： YFVHSPAONQXAIB-LURJTMIESA-N
• SMILES： FC([C@H](CCCCC)O)(F)F

Computed Properties

• Exact Mass: 170.09200
• Monoisotopic Mass: 170.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Density: 1.06 g/mL at 25 °C(lit.)
• Boiling Point: 151 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.377(lit.)
• PSA: 20.23000
• LogP: 2.48990

(S)-1,1,1-Trifluoroheptan-2-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26-36
• Risk Phrases：R36/37/38